Cas no 1269994-54-8 ((3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol)

• Product Name: (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol
• CAS No: 1269994-54-8
• MF: C₇H₁₀ClNOS
• MW: 191.678399562836
• CID: 5589944
• PubChem ID: 93984245
• Update Time: 2025-10-31

(3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenepropanol, γ-amino-3-chloro-, (γR)-
• (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol
• 1269994-54-8
• EN300-1165005
• (3R)-3-AMINO-3-(3-CHLORO(2-THIENYL))PROPAN-1-OL

• Inchi： 1S/C7H10ClNOS/c8-5-2-4-11-7(5)6(9)1-3-10/h2,4,6,10H,1,3,9H2/t6-/m1/s1
• InChI Key： REJGCSMTAUMZIO-ZCFIWIBFSA-N
• SMILES： [C@@H](C1SC=CC=1Cl)(N)CCO

Computed Properties

• Exact Mass: 191.0171628g/mol
• Monoisotopic Mass: 191.0171628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.348±0.06 g/cm3(Predicted)
• Boiling Point: 340.0±37.0 °C(Predicted)
• pka: 14.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol

Introduction to (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol (CAS No. 1269994-54-8)

(3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol (CAS No. 1269994-54-8) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound is characterized by a chiral center at the 3-position of the propanol backbone, a chlorine-substituted thiophene ring, and an amino group. These structural elements contribute to its diverse range of applications, particularly in the development of novel therapeutic agents.

The chemical structure of (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol is represented by the molecular formula C₈H₁₀ClNO₂S. The presence of the chiral center at the 3-position of the propanol backbone imparts enantiomeric specificity, which is crucial for its biological activity. The amino group and the thiophene ring are key functional groups that contribute to its reactivity and interaction with biological targets.

In recent years, (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol has been extensively studied for its potential as a lead compound in drug discovery. One of the most promising areas of research involves its use as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain, thereby improving mood and reducing symptoms of depression and anxiety.

A study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol exhibited potent SSRI activity with high selectivity and low side effects. The researchers synthesized a series of analogs by modifying the substituents on the thiophene ring and found that certain derivatives showed improved binding affinity to serotonin transporters compared to existing SSRIs such as fluoxetine and sertraline.

Beyond its potential as an SSRI, (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and organ dysfunction. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 demonstrated that (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol derivatives inhibited the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro, suggesting their potential as anti-inflammatory agents.

The synthesis of (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol typically involves multi-step processes that require precise control over chirality and functional group manipulation. One common synthetic route involves the reaction of 2-bromoethylamine with 2-chloroethyl thiophene followed by reduction to form the desired product. The chiral center can be introduced through asymmetric synthesis or resolution techniques, depending on the desired enantiomeric purity.

In addition to its therapeutic applications, (3R)-3-amino-3-(3-chlorothiophen-2-yl)propan-1-ol has been used as a building block in combinatorial chemistry for high-throughput screening (HTS) campaigns. HTS is a powerful tool in drug discovery that allows for rapid identification of hit compounds from large libraries. By incorporating (3R)-3-amino-3-(3-chlorothiophen-2-y l)propan -1 -ol strong > into diverse scaffolds , researchers can explore a wide range of chemical space and identify novel bioactive molecules . p > < p > The safety profile of < strong > ( 3 R ) - 3 - amino - 3 - ( 3 - chlorothiophen - 2 - yl ) propan - 1 - ol strong > is an important consideration for its use in pharmaceutical development . Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties , making it suitable for further evaluation in clinical trials . However , ongoing research is necessary to fully understand its long-term safety and efficacy . p > < p > In conclusion , < strong > ( 3 R ) - 3 - amino - 3 - ( 3 - chlorothiophen - 2 - yl ) propan - 1 - ol strong > ( CAS No . 1269994 - 54 - 8 ) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its potential biological activities , make it an attractive candidate for further development as a therapeutic agent . As research continues , it is likely that new insights into its mechanisms of action and therapeutic potential will emerge , contributing to advancements in drug discovery and development . p > article > response >